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Compound of Interest

Compound Name: 2-(5-Nitropyridin-2-yloxy)ethanol

Cat. No.: B127943 Get Quote

An In-depth Technical Guide to 2-(5-Nitropyridin-2-yloxy)ethanol for Researchers and Drug

Development Professionals

Introduction
2-(5-Nitropyridin-2-yloxy)ethanol (CAS No. 143071-39-0) is a heterocyclic building block that

has garnered interest within the chemical and pharmaceutical research communities. Its

structure, featuring a nitropyridine core linked to an ethanol group via an ether bond, makes it a

versatile intermediate for the synthesis of more complex molecules. This guide provides an in-

depth overview of its chemical properties, commercial availability, safety protocols, and

applications, designed for scientists and professionals engaged in drug discovery and chemical

synthesis. The nitropyridine moiety is a common pharmacophore, and its functionalization,

facilitated by intermediates like this, is a key strategy in medicinal chemistry.[1]

Physicochemical Properties
Understanding the fundamental properties of a chemical is critical for its proper handling,

storage, and application in experimental design. 2-(5-Nitropyridin-2-yloxy)ethanol is typically

a white to off-white solid at room temperature.[2] Key quantitative data are summarized below

for quick reference.
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Property Value Source(s)

CAS Number 143071-39-0 [2][3][4][5]

Molecular Formula C7H8N2O4 [2][3]

Molecular Weight 184.15 g/mol [2][3]

Melting Point 112-114°C [2]

Boiling Point (Predicted) 355.7 ± 27.0 °C [2]

Density (Predicted) 1.389 ± 0.06 g/cm3 [2]

pKa (Predicted) 13.97 ± 0.10 [2]

Appearance White to off-white Solid [2]

Commercial Availability and Sourcing
2-(5-Nitropyridin-2-yloxy)ethanol is available from several specialized chemical suppliers.

When sourcing this reagent, it is crucial for researchers to consider factors such as purity,

available quantities, and lead times. Purity levels of 98% or higher are commonly offered.[2][5]

The following table provides a non-exhaustive list of commercial vendors.
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Supplier
Product
Name/Synonym

CAS Number Notes

BLDpharm
2-(5-Nitropyridin-2-

yloxy)ethanol
143071-39-0 Research use only.[3]

Alchem.Pharmtech
2-(5-Nitropyridin-2-

yloxy)ethanol
143071-39-0

Catalog No. Z-08953.

[4]

ChemicalBook
2-(5-Nitro-2-

pyridyloxy)ethanol
143071-39-0

Lists multiple

suppliers like

Apolloscientific.[2]

Hunan Russell

Chemicals

2-(5-Nitropyridin-2-

yloxy)ethanol
143071-39-0

Offers purity of 98%.

[5]

2a biotech
2-(5-NITROPYRIDIN-

2-YLOXY)ETHANOL
N/A

Catalog No. 2A-

0115888.[6]

Aribo Biotechnology
2-(5-Nitropyridin-2-

yloxy)ethanol
143071-39-0

Provides pricing

information.

Pharmalego N/A N/A

Specializes in

nitropyridine building

blocks.[7]

BOC Sciences
2-[(5-Nitropyridin-2-

yl)amino]ethanol
25948-12-3

Note: This is a

structural isomer, not

the topic compound.

Included for structural

comparison

awareness.[8]

Applications in Drug Discovery and Chemical
Synthesis
The primary utility of 2-(5-Nitropyridin-2-yloxy)ethanol lies in its role as an intermediate in

organic synthesis. The nitropyridine ring is a key electrophilic component, and the terminal

hydroxyl group provides a reactive handle for further derivatization.
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Core Utility: A Versatile Building Block This compound serves as a valuable building block for

creating more elaborate molecular architectures. For instance, related nitropyridine structures

are crucial starting materials in the synthesis of potential anticancer agents, such as pyrido[4,3-

b][9]oxazines and pyrido[4,3-b][9]thiazines.[1][8] The nitro group can be reduced to an amine,

which can then undergo a wide range of transformations, including acylation, alkylation, or

diazotization, further expanding its synthetic potential.

The general workflow for utilizing such an intermediate in a drug development campaign is

visualized below.
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General Workflow for a Chemical Intermediate in Drug Discovery

Phase 1: Procurement & QC

Phase 2: Synthetic Transformation

Phase 3: Analysis & Application

Identify Suppliers
(e.g., BLDpharm, Alchem)

Request Certificate of Analysis (CoA)
Verify Purity (e.g., >98%)

Procure Reagent
Log into Chemical Inventory

Incoming Quality Control
(e.g., Melting Point, NMR)

Reaction Setup:
2-(5-Nitropyridin-2-yloxy)ethanol

Passes QC

Step 1: Derivatization
(e.g., Activate -OH group)

Step 2: Core Modification
(e.g., Reduce -NO2 group)

or

Step 3: Coupling Reaction
(e.g., Amide bond formation)

Work-up & Purification
(e.g., Chromatography)

Characterize Final Product
(NMR, MS, HPLC)

Purified Compound

Biological Screening
(e.g., In-vitro Assays)

Lead Optimization

Click to download full resolution via product page

Caption: Workflow from procurement to application.
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This structured approach ensures that the starting material's quality is validated before it is

incorporated into a multi-step synthesis, where impurities could compromise reaction outcomes

and lead to costly delays.

Safety, Handling, and Storage Protocols
As with any chemical reagent, proper safety precautions are paramount. The hazard profile for

2-(5-Nitropyridin-2-yloxy)ethanol indicates it can cause skin, eye, and respiratory irritation.[2]

The following protocols are synthesized from standard Safety Data Sheets (SDS) and must be

followed.

Hazard Identification:

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

Signal Word: Warning.[2]

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166.[10][11]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[10] Remove and wash contaminated clothing before reuse.[9][10]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[9]

[10] If exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149

approved respirator.[11]

Handling and First Aid Procedures:

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe dust or fumes.

[9][10]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[9][10] Facilities

should be equipped with an eyewash fountain and safety shower.[9][10]
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In Case of Eye Contact: Immediately rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do. Continue rinsing and seek medical

attention if irritation persists.[9][10]

In Case of Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get

medical advice.[9][10]

In Case of Inhalation: Remove the person to fresh air and keep them comfortable for

breathing. Call a poison center or doctor if you feel unwell.[9][10]

In Case of Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical

assistance.[11]

Storage Conditions:

Store in a tightly-closed container in a dry, cool, and well-ventilated area.[9][10]

Keep away from incompatible substances such as strong oxidizing agents, strong acids, and

strong bases.[10][11]

The recommended storage condition is sealed in dry, room temperature.[2][3]

The logical relationship between hazard identification and control measures is illustrated in the

diagram below.
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Hazard Control Logic for Safe Handling

Identified Hazards Control Measures (PPE & Engineering)

Safe Work Procedures

Skin Irritation H315 Protective Gloves & Clothing

Eye Irritation H319 Safety Goggles & Face Shield

Respiratory Irritation H335 Fume Hood (Ventilation)

Avoid Direct Contact Wash Hands After Use Store in Cool, Dry Place Tightly Sealed Container

Click to download full resolution via product page

Caption: Mapping hazards to control measures.

Conclusion
2-(5-Nitropyridin-2-yloxy)ethanol is a readily available chemical intermediate with clear

applications in synthetic and medicinal chemistry. Its utility as a building block for potentially

bioactive compounds makes it a valuable reagent for researchers in drug development.

Adherence to stringent safety and handling protocols is essential for its use in a laboratory

setting. By leveraging the information from reliable commercial suppliers and understanding its

chemical properties, researchers can effectively integrate this compound into their discovery

workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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